Cas no 65113-46-4 (4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane)

4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane structure
65113-46-4 structure
Product Name:4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane
CAS No:65113-46-4
MF:C10H22N2S2
MW:234.42507982254
CID:2793381
PubChem ID:23422515
Update Time:2025-04-21

4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane Chemical and Physical Properties

Names and Identifiers

    • 4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane
    • DTXCID50584587
    • 65113-46-4
    • DTXSID80633835
    • Inchi: 1S/C10H22N2S2/c1-11-3-7-13-9-5-12(2)6-10-14-8-4-11/h3-10H2,1-2H3
    • InChI Key: WRBSEYSASLSSRW-UHFFFAOYSA-N
    • SMILES: S1CCN(C)CCSCCN(C)CC1

Computed Properties

  • Exact Mass: 234.12244106Da
  • Monoisotopic Mass: 234.12244106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.1Ų
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